Cas no 2060020-45-1 (5-amino-6-methyl-3-(trifluoromethyl)heptanoic acid)

• Product Name: 5-amino-6-methyl-3-(trifluoromethyl)heptanoic acid
• CAS No: 2060020-45-1
• MF: C₉H₁₆F₃NO₂
• MW: 227.224053382874
• MDL: MFCD30477312
• CID: 5183154
• PubChem ID: 137701939
• Update Time: 2025-06-08

5-amino-6-methyl-3-(trifluoromethyl)heptanoic acid Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 5-amino-6-methyl-3-(trifluoromethyl)-
• 5-amino-6-methyl-3-(trifluoromethyl)heptanoic acid

• MDL： MFCD30477312
• Inchi： 1S/C9H16F3NO2/c1-5(2)7(13)3-6(4-8(14)15)9(10,11)12/h5-7H,3-4,13H2,1-2H3,(H,14,15)
• InChI Key： ZWVLYJIEVFUSJK-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C(F)(F)F)CC(N)C(C)C

Additional information on 5-amino-6-methyl-3-(trifluoromethyl)heptanoic acid

Introduction to 5-amino-6-methyl-3-(trifluoromethyl)heptanoic acid (CAS No. 2060020-45-1)

5-amino-6-methyl-3-(trifluoromethyl)heptanoic acid, identified by its Chemical Abstracts Service (CAS) number 2060020-45-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique structural features, including an amino group, a methyl substituent, and a trifluoromethyl group, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 5-amino-6-methyl-3-(trifluoromethyl)heptanoic acid consists of a seven-carbon chain with functional groups strategically positioned to enhance reactivity and compatibility with biological systems. The presence of the amino group (–NH₂) at the fifth carbon and the carboxylic acid group (–COOH) at the terminal position facilitates its role as a building block in peptide mimetics and enzyme inhibitors. Additionally, the methyl group (–CH₃) at the sixth carbon and the trifluoromethyl group (–CF₃) at the third carbon contribute to the compound's metabolic stability and binding affinity, making it particularly useful in drug design.

In recent years, advancements in computational chemistry and high-throughput screening have highlighted the potential of 5-amino-6-methyl-3-(trifluoromethyl)heptanoic acid as a scaffold for developing novel therapeutic agents. Its structural motif aligns well with pharmacophoric requirements for targeting various disease pathways, including inflammation, cancer, and neurodegenerative disorders. For instance, studies have demonstrated its efficacy in modulating enzymatic activity by serving as a precursor for peptidomimetics that mimic natural bioactive peptides while exhibiting improved pharmacokinetic profiles.

The trifluoromethyl group, a key feature of 5-amino-6-methyl-3-(trifluoromethyl)heptanoic acid, is renowned for its ability to enhance metabolic stability and binding interactions with biological targets. This property has been leveraged in the design of small-molecule inhibitors that require prolonged half-lives or increased binding affinity to achieve therapeutic efficacy. Recent research published in leading journals such as the *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* underscores its role in generating lead compounds for kinase inhibitors and G protein-coupled receptor (GPCR) modulators.

Moreover, the compound's versatility extends to its application in material science and industrial chemistry. The combination of its hydrophobic and hydrophilic regions allows for its incorporation into drug delivery systems, where it can enhance solubility and bioavailability of co-administered therapeutics. Innovations in polymer chemistry have demonstrated successful utilization of derivatives of 5-amino-6-methyl-3-(trifluoromethyl)heptanoic acid in creating biodegradable scaffolds for tissue engineering applications.

The synthesis of 5-amino-6-methyl-3-(trifluoromethyl)heptanoic acid involves multi-step organic transformations that highlight the compound's synthetic accessibility despite its complex structure. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been optimized to produce high-purity batches suitable for pharmaceutical applications. These advancements ensure that researchers can reliably incorporate this building block into their synthetic pipelines without compromising yield or enantiopurity.

From a regulatory perspective, 5-amino-6-methyl-3-(trifluoromethyl)heptanoic acid benefits from favorable safety profiles when handled under standard laboratory conditions. Its lack of significant toxicity or environmental persistence makes it an attractive candidate for industrial-scale production without stringent regulatory hurdles. However, as with any fine chemical intermediate, adherence to good manufacturing practices (GMP) is essential to ensure consistency and quality control throughout its lifecycle.

The future prospects of 5-amino-6-methyl-3-(trifluoromethyl)heptanoic acid are closely tied to ongoing research initiatives aimed at expanding its utility across multiple therapeutic domains. Collaborative efforts between academic institutions and pharmaceutical companies are exploring novel derivatives that could further enhance its therapeutic potential. For example, modifications to the trifluoromethyl group or introduction of additional functional moieties may yield compounds with enhanced selectivity or reduced side effects.

In conclusion, 5-amino-6-methyl-3-(trifluoromethyl)heptanoic acid (CAS No. 2060020-45-1) represents a cornerstone in modern drug discovery due to its structural versatility and functional attributes. Its integration into synthetic strategies has already yielded promising candidates for treating diverse diseases, while continued innovation promises even broader applications in medicine and beyond. As research progresses, this compound will undoubtedly remain at the forefront of molecular innovation.